Cas no 186205-33-4 (Cy2-SE (iodine))

• Product Name: Cy2-SE (iodine)
• CAS No: 186205-33-4
• MF: C₂₉H₃₀IN₃O₆
• MW: 643.469480037689
• MDL: MFCD29472246
• CID: 2601857
• Update Time: 2024-10-31

Cy2-SE (iodine) Chemical and Physical Properties

Names and Identifiers

• CY2-SE
• 2-((1E,3E)-3-(3-(6-((2,5-DIOXOPYRROLIDIN-1-YL)OXY)-6-OXOHEXYL)BENZO[D]OXAZOL-2(3H)-YLIDENE)PROP-1-EN-1-YL)-3-ETHYLBENZO[D]OXAZOL-3-IUM IODIDE
• (2,5-Dioxopyrrolidin-1-yl) 6-[2-[(E,3Z)-3-(3-ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxa
• Cy2-SE (iodine)

• MDL： MFCD29472246
• Inchi： 1S/C29H30N3O6.HI/c1-2-30-21-11-5-7-13-23(21)36-27(30)15-10-16-28-31(22-12-6-8-14-24(22)37-28)20-9-3-4-17-29(35)38-32-25(33)18-19-26(32)34;/h5-8,10-16H,2-4,9,17-20H2,1H3;1H/q+1;/p-1
• InChI Key： RQYPAAVMQSMNBY-UHFFFAOYSA-M
• SMILES： [I-].O1C2C=CC=CC=2[N+](=C1/C=C/C=C1/N(CC)C2C=CC=CC=2O/1)CCCCCC(=O)ON1C(CCC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 919
• Topological Polar Surface Area: 93.2

Cy2-SE (iodine) Security Information

• Storage Condition：-15°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines Benzoxazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines